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Compound of Interest

Methyl 4-(dimethylamino)-2-
Compound Name:

hydroxybenzoate
CAS No.: 27559-59-7
Cat. No.: B1321184

Get Quote

\ J

Technical Monograph: Methyl 4-(dimethylamino)-2-hydroxybenzoate A Guide to
Photophysical Properties, Synthesis, and Handling

Part 1: Chemical Identity & Physiochemical Profile

1.1 The Molecule Methyl 4-(dimethylamino)-2-hydroxybenzoate (also referred to as Methyl
4-dimethylaminosalicylate) is a bifunctional aromatic ester characterized by a "push-pull"
electronic structure. Unlike its common preservative analog Methylparaben (Methyl 4-
hydroxybenzoate), the addition of the electron-donating dimethylamino group at the para
position relative to the ester creates a highly conjugated system capable of unique
photophysical behaviors, specifically Excited-State Intramolecular Proton Transfer (ESIPT).

1.2 Physiochemical Data Table
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Property Specification

Chemical Name Methyl 4-(dimethylamino)-2-hydroxybenzoate
Systematic Name Methyl 4-(dimethylamino)-2-hydroxybenzoate
Molecular Formula C10H13NOs

Molecular Weight 195.22 g/mol

o Salicylate core; C1: Methyl ester; C2: Hydroxyl,
Structure Description ] )
C4: Dimethylamino

Appearance Pale yellow to off-white crystalline solid

Soluble in DCM, DMSO, Methanol; Insoluble in

Solubility
Water

Key Functionality ESIPT-based fluorophore, organic intermediate

Part 2: Photophysical Mechanism (The "Why")

2.1 The ESIPT Phenomenon For researchers utilizing this compound as a fluorescent probe,
understanding the ESIPT mechanism is critical. In the ground state (

), the molecule exists primarily in the Enol form, stabilized by an intramolecular hydrogen bond
(IMHB) between the hydroxyl hydrogen and the carbonyl oxygen of the ester.

Upon photoexcitation (

), the acidity of the hydroxyl group and the basicity of the carbonyl oxygen increase
significantly. This drives a rapid proton transfer, converting the excited Enol (

) into an excited Keto tautomer (
). The
species relaxes to the ground state (

Keto) via fluorescence emission, which is significantly red-shifted (large Stokes shift) compared
to the absorption.

2.2 Mechanistic Pathway (Visualization)
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Caption: Figure 1. The four-level photocycle of Methyl 4-(dimethylamino)-2-
hydroxybenzoate illustrating the ESIPT process responsible for dual emission or large Stokes
shifts.

Part 3: Synthesis & Purification Protocol

3.1 Retrosynthetic Logic While direct amination of salicylates is possible, the most robust
laboratory synthesis involves the esterification of 4-(dimethylamino)salicylic acid. This avoids
the formation of O-alkylated byproducts common in direct alkylation strategies.

3.2 Step-by-Step Protocol

e Reagents:

o

4-(Dimethylamino)salicylic acid (1.0 eq)

[¢]

Methanol (Anhydrous, excess as solvent)

[¢]

Sulfuric Acid (H2SOa4, catalytic, 0.1 eq) or Thionyl Chloride (SOCIz, 1.1 eq)

o

Sodium Bicarbonate (NaHCOs) for quenching
o Workflow:

o Activation: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve
4-(dimethylamino)salicylic acid in anhydrous methanol (0.5 M concentration).
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o Catalysis:
» Method A (H2S0Oa4): Add conc. H2SOa4 dropwise.
» Method B (SOCI2): Cool to 0°C, add SOCI2 dropwise, then warm to room temp.

o Reflux: Heat the mixture to reflux (65°C) for 6—12 hours. Monitor via TLC (Mobile phase:
Hexane/Ethyl Acetate 3:1). The product will be less polar (higher R_f) than the acid.

o Workup: Cool to room temperature. Remove excess methanol under reduced pressure.

o Neutralization: Resuspend residue in Ethyl Acetate. Wash cautiously with saturated
NaHCOs solution until COz evolution ceases.

o Purification: Wash organic layer with Brine, dry over anhydrous Na2SOa4, and concentrate.
Recrystallize from Ethanol/Hexane if necessary.

3.3 Synthesis Flowchart
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Caption: Figure 2. Acid-catalyzed esterification workflow for the synthesis of high-purity Methyl
4-(dimethylamino)-2-hydroxybenzoate.

Part 4: Safety, Handling & Toxicology (MSDS Core)

4.1 Hazard Identification (GHS Classification) Although specific toxicological data for this
derivative is often extrapolated from the parent salicylates and aniline derivatives, it must be
treated with standard precautions for organic irritants.

 Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]
o H335: May cause respiratory irritation.[1]

4.2 Risk Management & Handling

Exposure Route Risk Analysis Mitigation Protocol

) ) o Use a localized exhaust hood.
) Fine crystalline dust can irritate )
Inhalation o Wear N95/P2 particulate
the bronchial lining. ) ] )
respirator if handling >1g.

) N Nitrile gloves (0.11mm min
_ Lipophilic nature allows dermal _ _ _
Skin Contact ] ) thickness). Wash immediately
absorption; potential allergen. ]
with soap/water.

Crystalline solids cause Safety goggles (ANSI Z87.1).
Eye Contact mechanical and chemical Eye wash station must be
irritation. within 10 seconds reach.
Hydrolysis risk; Light Store in amber vials,
Storage o ]
sensitivity. desiccated, at 4°C.

4.3 Emergency Response

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1321184/docs?utm_src=pdf-body#methyl-4-dimethylamino-2-hydroxybenzoate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1321184/docs?utm_src=pdf-body#methyl-4-dimethylamino-2-hydroxybenzoate-material-safety-data-sheet-msds
https://www.nwabr.org/sites/default/files/MSDS_Methyl_paraben.pdf
https://www.nwabr.org/sites/default/files/MSDS_Methyl_paraben.pdf
https://www.nwabr.org/sites/default/files/MSDS_Methyl_paraben.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Contact poison control.

» Spill: Dampen with water to prevent dust.[1] Sweep into a closed container. Clean surface
with ethanol followed by water.

Part 5: Analytical Validation

To ensure the integrity of the material for research use, the following validation parameters are
recommended:

e 1H NMR (CDCIs, 400 MHz): Look for the singlet methyl ester peak (~3.9 ppm), the
dimethylamino singlet (~3.0 ppm), and the characteristic downfield shift of the phenolic
proton (~10-11 ppm) due to hydrogen bonding.

¢ UV-Vis Spectroscopy: Absorption maximum (

) typically near 300-330 nm in aprotic solvents.

o Fluorescence: Strong emission with a large Stokes shift (typically >60-80 nm shift from
absorption) in non-polar solvents, confirming the ESIPT mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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